N,N-dimethyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide

• IUPAC Name: N,N-dimethyl-3-[[2-(4-methylphenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-13-7-9-16(10-8-13)23-12-17(21)19-15-6-4-5-14(11-15)18(22)20(2)3/h4-11H,12H2,1-3H3,(H,19,21)
• InChI Key: HZMULJVKKRURHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)N(C)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N,N-dimethyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide, also known as DMAPA, is a chemical compound that has been studied for its potential use in scientific research. DMAPA is a derivative of benzamide and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N,N-dimethyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cancer cell growth and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dimethyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide in lab experiments is its high solubility in water and organic solvents. This makes it easy to work with and allows for accurate dosing. However, one limitation of using this compound is its potential toxicity. Careful handling and proper safety precautions should be taken when working with this compound.

Future Directions

There are many potential future directions for research on N,N-dimethyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide. One area of research could be the development of new and more effective synthesis methods for this compound. Another area of research could be the study of this compound as a potential therapeutic agent for other diseases, such as cardiovascular disease and diabetes. Additionally, further research could be done to better understand the mechanism of action of this compound and its potential use in combination with other drugs for cancer treatment.

Scientific Research Applications

N,N-dimethyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has been studied for its potential use in various scientific research applications. One of the main areas of research has been in the field of cancer research. This compound has been shown to have anti-cancer properties and has been studied for its potential use in cancer treatment. Other areas of research include the study of this compound as a potential therapeutic agent for Alzheimer's disease, Parkinson's disease, and other neurological disorders.